Cas no 69131-43-7 (1-(3-Amino-2-methylphenyl)pyrrolidin-2-one)

• Product Name: 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one
• CAS No: 69131-43-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD09044451
• CID: 1024556
• PubChem ID: 13062309
• Update Time: 2025-05-20

1-(3-Amino-2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one
• AC1Q2ESI
• ACMC-209o69
• AGN-PC-00KP2H
• ANW-35599
• CTK7H4099
• MolPort-004-292-908
• CS-0207887
• EN300-49086
• DTXSID00516777
• Z285922980
• 69131-43-7
• BS-29407
• MFCD09044451
• AKOS000128673

• MDL： MFCD09044451
• Inchi： 1S/C11H14N2O/c1-8-9(12)4-2-5-10(8)13-7-3-6-11(13)14/h2,4-5H,3,6-7,12H2,1H3
• InChI Key： ZIAORLULYDTYAK-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1C)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one

1-(3-Amino-2-methylphenyl)pyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 69131-43-7, commonly referred to as 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The pyrrolidin-2-one core of the molecule, combined with the 3-amino-2-methylphenyl substituent, creates a versatile platform for exploring its chemical reactivity and biological activity.

Recent studies have highlighted the importance of 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one in the development of bioactive compounds. Researchers have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a valuable candidate for therapeutic interventions. The amino group at the 3-position of the phenyl ring plays a crucial role in enhancing the molecule's ability to interact with biological systems, while the methyl group at the 2-position contributes to its stability and solubility.

The synthesis of 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolidinone ring through cyclization reactions and the subsequent introduction of the amino and methyl substituents. These steps are optimized to ensure high yields and purity, which are critical for downstream applications in pharmaceutical research.

From a structural perspective, 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one exhibits a rigid yet flexible framework that allows for diverse interactions within biological systems. The pyrrolidinone ring provides a planar surface for hydrogen bonding, while the phenyl group introduces aromaticity and electronic diversity. These features make the compound an attractive target for studying molecular recognition and drug design.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one at atomic resolution. Molecular dynamics simulations have revealed insights into its conformational flexibility and binding affinity to various protein targets. These findings underscore the potential of this compound as a lead molecule in drug discovery programs targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmacological applications, 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and sensors. Researchers are exploring its ability to act as a semiconductor material or as a component in self-assembling nanostructures, which could revolutionize the field of flexible electronics.

The environmental impact of 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one is another area of active research. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. Understanding these factors is essential for ensuring sustainable practices in its production and application.

In conclusion, 1-(3-Amino-2-methylphenyl)pyrrolidin-2-one (CAS No. 69131-43-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in research methodologies, positions it as a key player in future innovations in medicine and materials science.